![molecular formula C20H23NO4 B5787339 ethyl 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxylate](/img/structure/B5787339.png)
ethyl 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxylate
Overview
Description
Ethyl 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxylate, commonly known as NAP, is a chemical compound that has been studied for its potential use in various scientific research applications. NAP is a synthetic derivative of the naturally occurring neuropeptide activity-dependent neuroprotective protein (ADNP), which has been shown to have neuroprotective and neurotrophic properties. The synthesis method of NAP involves multiple steps, including the reaction of 1-naphthol with 1-bromo-2-chloroethane, followed by the reaction of the resulting intermediate with piperidine and ethyl chloroformate.
Mechanism of Action
The mechanism of action of NAP is not fully understood, but it is thought to involve the modulation of various cellular signaling pathways. NAP has been shown to activate the cAMP response element-binding protein (CREB) pathway, which is involved in the regulation of gene expression and cellular survival. NAP has also been shown to modulate the activity of various neurotransmitters, including dopamine and acetylcholine.
Biochemical and Physiological Effects:
NAP has been shown to have various biochemical and physiological effects, particularly in the brain. Studies have shown that NAP can increase the levels of various neurotrophic factors, including brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF), which are involved in the growth and survival of neurons. NAP has also been shown to modulate the activity of various neurotransmitters, including dopamine and acetylcholine, which are involved in various physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using NAP in lab experiments include its neuroprotective and neurotrophic properties, as well as its potential therapeutic applications for neurodegenerative diseases and brain injuries. However, NAP has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on NAP. One area of research is the development of more efficient synthesis methods for NAP, which could increase its availability for research and potential therapeutic applications. Another area of research is the investigation of the mechanism of action of NAP, which could provide insights into its potential therapeutic applications. Additionally, further studies are needed to determine the safety and efficacy of NAP in various animal models and clinical trials.
Synthesis Methods
The synthesis of NAP involves multiple steps, beginning with the reaction of 1-naphthol with 1-bromo-2-chloroethane to form 1-(1-naphthyloxy)-2-chloroethane. This intermediate is then reacted with piperidine and ethyl chloroformate to yield ethyl 1-[(1-naphthyloxy)acetyl]-4-piperidinecarboxylate, or NAP.
Scientific Research Applications
NAP has been studied for its potential use in various scientific research applications, particularly in the field of neuroscience. Studies have shown that NAP has neuroprotective and neurotrophic properties, and may have potential therapeutic applications for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. NAP has also been studied for its potential use in the treatment of traumatic brain injury and spinal cord injury.
properties
IUPAC Name |
ethyl 1-(2-naphthalen-1-yloxyacetyl)piperidine-4-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO4/c1-2-24-20(23)16-10-12-21(13-11-16)19(22)14-25-18-9-5-7-15-6-3-4-8-17(15)18/h3-9,16H,2,10-14H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDCZXKHQADIYLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)COC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601328996 | |
Record name | ethyl 1-(2-naphthalen-1-yloxyacetyl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601328996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
43.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49725147 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
340219-88-7 | |
Record name | ethyl 1-(2-naphthalen-1-yloxyacetyl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601328996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.